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Compound of Interest

Compound Name:
1-Chloro-6-methoxy-7-

methylisoquinoline

CAS No.: 209286-03-3

Cat. No.: B8780996

Get Quote

Executive Summary
1-Chloro-6-methoxy-7-methylisoquinoline is a specialized halogenated heterocyclic building

block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly

kinase inhibitors.[1] As a chloro-isoquinoline derivative, it possesses significant electrophilic

character, making it a potent alkylating agent and severe irritant to mucous membranes.[1]

This guide moves beyond generic safety advice, providing a Structure-Activity Relationship

(SAR) based risk assessment. Due to the limited specific toxicological data for this exact

isomer, safety protocols must default to the "High Hazard" category established for its close

analogs (e.g., 1-chloroisoquinoline and 6-methoxy-1-chloroisoquinoline).[1]

Part 1: Hazard Profiling & Risk Assessment
Chemical Nature: The C1-chlorine atom in the isoquinoline ring is highly reactive toward

nucleophiles.[1] This reactivity, while useful for SNAr substitutions in synthesis, poses a direct

biological threat:
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Skin/Eye: Severe irritation and potential chemical burns upon contact with moisture

(hydrolysis to HCl).[1]

Inhalation: High risk of respiratory sensitization and mucosal damage if dust is inhaled.[1]

Systemic: Potential for acute toxicity via oral and dermal routes (Category 4 or higher based

on analogs).[1]

Physical State: Likely a white to off-white solid.[1] Solubility: Soluble in organic solvents (DCM,

DMSO, Ethyl Acetate); low solubility in water.

Hazard Classification (Derived from Analog SAR)
Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4]

Serious Eye Damage Category 2A
H319: Causes serious eye

irritation.[1][2][5][6]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[1][2][5]

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[1]

[5][6]

Part 2: Personal Protective Equipment (PPE) Matrix
Selection of PPE must be context-dependent.[1] A static list is insufficient; use this matrix to

select gear based on your specific operation.
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PPE Component

Standard Operation

(Weighing/Transfer
of Solid)

High-Risk Operation

(Solution
Phase/Synthesis/S
pill Cleanup)

Technical

Justification

Hand Protection

Double Nitrile Gloves

(Min.[1] thickness 0.11

mm)

Laminate (Silver

Shield) or Viton over

Nitrile

Nitrile provides

adequate protection

against the solid.

However, if dissolved

in DCM or Chloroform,

nitrile degrades

rapidly. Laminate

prevents permeation

of the carrier solvent.

[1]

Eye/Face Protection

Chemical Splash

Goggles (Indirect

Vented)

Face Shield + Splash

Goggles

Safety glasses are

insufficient due to the

risk of fine dust

bypassing side shields

or liquid splash

tracking around

lenses.

Respiratory

Fume Hood (Primary).

If hood unavailable:

N95/P95 Respirator.

Half-Face Respirator

with OV/AG/P100

Cartridges

The compound may

hydrolyze to release

acidic vapors (HCl) in

humid air.[1] Organic

Vapor/Acid Gas

(OV/AG) cartridges

are required for spill

scenarios.[1]

Body Protection

Standard Lab Coat

(Cotton/Poly blend),

closed to neck.

Tyvek® Lab Coat or

Apron (Chemical

Resistant)

Standard coats are

permeable. Tyvek

provides a barrier

against dust and liquid

splashes.[1]
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Part 3: Operational Protocols
3.1 Safe Handling Workflow
The following diagram outlines the critical decision points and physical barriers required from

storage to reaction setup.
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Critical Control Point: Weighing

Start: Remove from Cold Storage (2-8°C)

Allow to warm to RT in Desiccator
(Prevents condensation hydrolysis)

Transfer to Fume Hood
(Do NOT open on open bench)

Weighing Procedure

StaticControl

Use Anti-Static Gun

Solvent Addition
(Dissolve immediately to reduce dust risk)

Reaction Setup

Tare

Tare Closed Vessel

AddSolid

Add Solid (Spatula)

Clean

Wipe Threads with DCM-wetted Kimwipe

Click to download full resolution via product page
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Caption: Operational workflow emphasizing moisture control and dust containment during the

transition from storage to reaction.

3.2 Step-by-Step Weighing Protocol
Equilibration: Remove the container from the refrigerator (usually stored at 2-8°C) and place

it in a desiccator. Allow it to reach room temperature (approx. 30 mins) before opening. Why?

Opening a cold bottle introduces condensation, which can hydrolyze the C-Cl bond,

releasing HCl gas and degrading your reagent.

Engineering Control: Place the balance inside the chemical fume hood. If this is not possible,

use a "balance enclosure" or transfer the solid into a tared vial within the hood, then weigh

the sealed vial on the external balance.

Transfer: Use a disposable anti-static spatula. 1-Chloro-isoquinolines can be electrostatic.[1]

Decontamination: After weighing, wipe the threads of the stock bottle and the receiving vial

with a Kimwipe dampened with Ethyl Acetate or DCM to remove adherent dust before

sealing.[1]

Part 4: Emergency Response & Disposal
4.1 Exposure Response Logic
Immediate action is required to mitigate chemical burns and systemic absorption.[1]

Exposure Incident Identify Exposure Type

Skin Contact

Eye Contact

Inhalation

1. Remove Contaminated Clothing
2. Wash with Soap/Water (15 min)
3. Do NOT use organic solvents

1. Flush at Eyewash (15 min)
2. Hold Eyelids Open

3. Seek Ophthalmologist

1. Move to Fresh Air
2. If breathing difficult: Oxygen

3. Monitor for delayed pulmonary edema

Seek Medical Attention
(Bring SDS/Structure)

Click to download full resolution via product page
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Caption: Immediate triage and response steps for exposure incidents. Note the prohibition of

solvents for skin cleaning.

4.2 Waste Disposal
Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in a dedicated

Hazardous Solid Waste container labeled "Toxic/Irritant Organic Solid."

Liquid Waste: Collect all mother liquors and rinses in a Halogenated Organic Solvent waste

stream. Do not mix with aqueous basic waste, as this may induce rapid hydrolysis and heat

generation.

Quenching (Small Spills): Treat spills with a dilute solution of sodium methoxide in methanol

(carefully) or aqueous sodium hydroxide to convert the reactive chloride to a less toxic

methoxy/hydroxy derivative before disposal, if permitted by local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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